Cas no 355156-11-5 (5-methyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: 5-methyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 355156-11-5
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• CID: 3060803
• PubChem ID: 2966629
• Update Time: 2025-04-21

5-methyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-4,5-dihydro-thiazol-2-yl)-phenethyl-amine
• BDBM50001939
• CHEMBL1873898
• SMR000295524
• 5-methyl-N-phenethyl-4,5-dihydrothiazol-2-amine
• HMS2725L15
• Z56845279
• EN300-02892
• G22284
• 355156-11-5
• HMS1404A16
• AKOS016050230
• 5-methyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine
• AKOS000115986
• MLS000672284
• HR-0327
• IDI1_007179
• STK377738
• Enamine_003536
• 844-003-2
• FPA15611
• CS-0219036

• Inchi： 1S/C12H16N2S/c1-10-9-14-12(15-10)13-8-7-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3,(H,13,14)
• InChI Key： CGXLCYZPSOHWJJ-UHFFFAOYSA-N
• SMILES： S1C(=NCC1C)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.103
• Monoisotopic Mass: 220.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.7Ų